Cas no 1806446-60-5 (Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate
• CAS No: 1806446-60-5
• MF: C₁₄H₁₇BrO₄
• MW: 329.186383962631
• CID: 4795806
• Update Time: 2025-08-05

Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate

• Inchi： 1S/C14H17BrO4/c1-3-19-13(16)7-5-10-4-6-11(9-15)12(8-10)14(17)18-2/h4,6,8H,3,5,7,9H2,1-2H3
• InChI Key： AARCOYONZMCAHZ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1C(=O)OC)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 52.6

Additional information on Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate

Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806446-60-5): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate, identified by its CAS number 1806446-60-5, is a significant intermediate in the realm of chemical biology and medicinal chemistry. This compound, characterized by its complex aromatic structure and functional groups, has garnered attention due to its potential applications in the synthesis of novel bioactive molecules. The presence of both a bromomethyl group and an ethoxy-3-oxopropyl side chain makes it a versatile building block for further chemical modifications, enabling the development of diverse pharmacophores.

The< strong>Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate molecule exhibits a unique combination of reactivity that is highly valuable in synthetic chemistry. The bromomethyl group, for instance, is a well-known electrophile that readily participates in nucleophilic substitution reactions, allowing for the introduction of various functional groups at this position. Concurrently, the ethoxy-3-oxopropyl moiety introduces both an ether linkage and a carbonyl group, which can be further manipulated through oxidation, reduction, or condensation reactions. This dual functionality makes the compound an attractive candidate for constructing complex molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from benzoate derivatives. Benzoic acid and its derivatives are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticonvulsant properties. The< strong>Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate, with its extended side chain, offers a scaffold that can be modified to enhance or tailor these biological activities. For instance, studies have demonstrated that benzoate derivatives with alkoxy-substituted side chains can exhibit improved solubility and bioavailability, making them more suitable for pharmaceutical applications.

One of the most compelling aspects of< strong>Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate is its utility in the synthesis of heterocyclic compounds. Heterocycles are essential components of many biologically active molecules, and their incorporation into drug candidates often enhances pharmacological potency and selectivity. The< strong>bromomethyl group can be used to introduce nitrogen-containing heterocycles through reductive amination or through condensation with amine derivatives. Similarly, the< strong>ethoxy-3-oxopropyl group can serve as a precursor for forming oxygen-containing heterocycles such as furans or pyrans. These transformations open up numerous possibilities for generating structurally diverse libraries of compounds for drug discovery.

The< strong>Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate has also found applications in the development of probes for biochemical studies. The ability to selectively label target proteins or enzymes with this compound allows researchers to investigate their structure-function relationships in vitro and in vivo. For example, the bromomethyl group can be used to conjugate this compound to antibodies or other biomolecules via click chemistry reactions, enabling high-throughput screening assays for drug targets. Additionally, the< strong>ethoxy-3-oxopropyl group can be modified to introduce fluorophores or other reporter groups, facilitating real-time imaging studies.

In conclusion, the< strong>Methyl 2-(bromomethyl)-5-(3-ethoxy-3-oxopropyl)benzoate (CAS No. 1806446-60-5) represents a valuable tool in synthetic chemistry and chemical biology. Its unique structural features and reactivity make it an excellent candidate for designing novel therapeutic agents and biochemical probes. As research in medicinal chemistry continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.